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Compound of Interest

Compound Name: (+)-Sesamolin

Cat. No.: B1680958

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Sesamolin is a naturally occurring furofuran lignan found predominantly in sesame seeds
(Sesamum indicum) and sesame oil. As a significant bioactive constituent, it has garnered
considerable interest within the scientific community for its diverse pharmacological activities,
including neuroprotective, anti-inflammatory, and anticancer properties. This technical guide
provides a comprehensive overview of the chemical structure, stereochemistry,
physicochemical properties, and relevant experimental protocols for (+)-sesamolin, intended to
serve as a valuable resource for researchers in natural product chemistry, pharmacology, and
drug development.

Chemical Structure and Stereochemistry

(+)-Sesamolin is a complex molecule characterized by a furo[3,4-c]furan ring system
substituted with two 1,3-benzodioxole moieties. The precise spatial arrangement of these
substituents is critical to its biological function.

Molecular Formula: C20H1807[1][2]

Molecular Weight: 370.35 g/mol
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IUPAC Name: 5-[[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-
c]furan-6-ylJoxy]-1,3-benzodioxole

CAS Number: 526-07-8

The furofuran ring system of lignans is known to possess a cis-fused configuration. The
absolute configuration of (+)-sesamolin has been determined, revealing the specific
stereochemistry at its four chiral centers. While X-ray crystallography is the definitive method
for determining absolute configuration, such data for (+)-sesamolin is not readily available in
the public domain. However, its stereochemistry has been established through other analytical
methods and comparison with related furofuran lignans.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of (+)-sesamolin is
presented below. These data are essential for its identification, characterization, and handling
in a laboratory setting.

Table 1: Physicochemical Properties of (+)-Sesamolin

Property Value Reference
Physical State White powder

Melting Point 94 °C

Specific Rotation ([a]D) +68.5° (c 0.5, CHCI3)

Soluble in chloroform, DMSO,

and ethyl acetate. Sparingl
Solubility y P gy. [1]

soluble in ethanol. Insoluble in

water.

Table 2: Spectroscopic Data of (+)-Sesamolin
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Spectroscopy Data

o (ppm): 6.70-6.90 (m, 6H, Ar-H), 5.95 (s, 2H,
O-CH2-0), 5.93 (s, 2H, O-CH2-0), 5.40 (d,
J=6.5 Hz, 1H, H-6), 4.75 (d, J=4.5 Hz, 1H, H-2),
4.20-4.30 (m, 1H, H-4qa), 3.80-3.90 (m, 1H, H-
4p), 3.20-3.30 (m, 1H, H-3a), 2.80-2.90 (m, 1H,
H-6a)

1H-NMR (CDCls)

3 (ppm): 148.2, 147.9, 147.3, 146.8, 141.2,
135.5, 134.8, 119.8, 119.5, 108.2, 108.0, 106.5,
106.2, 101.2, 101.1, 87.5 (C-2), 82.1 (C-6), 71.8
(C-4), 54.5 (C-3a), 50.2 (C-6a)

13C-NMR (CDCls)

miz (%): 370 [M]* (100), 235 (25), 205 (30), 178

Mass Spectrometry (EI-MS
P a ) (45), 161 (50), 149 (80), 135 (95)

v (cm~1): 2890 (C-H), 1610, 1505, 1490 (C=C,
Infrared (IR) (KBr) aromatic), 1250, 1190, 1040 (C-0), 930 (O-CH2-
O)I3]4]

Experimental Protocols
Isolation and Purification of (+)-Sesamolin

(+)-Sesamolin is typically isolated from sesame oil or defatted sesame seeds. The following is
a general workflow for its purification, which can be adapted based on the starting material and
available equipment.
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Figure 1. General workflow for the isolation and purification of (+)-sesamolin.

Detailed Methodologies:
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o Extraction: Defatted sesame seed powder is extracted with methanol or ethanol at room
temperature. The resulting extract is then concentrated under reduced pressure. For sesame
oil, a liquid-liquid extraction with a polar solvent like methanol can be employed to enrich the
lignan fraction.

e Column Chromatography: The crude extract is subjected to silica gel column
chromatography. A gradient elution system, typically starting with n-hexane and gradually
increasing the polarity with ethyl acetate, is used to separate the different components.
Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those
containing sesamolin.[1]

» Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with
sesamolin are further purified by preparative HPLC.[2][5]

[e]

Column: Reversed-phase C18 (RP-18) column.[5]

[e]

Mobile Phase: An isocratic or gradient system of methanol and water is commonly used
(e.g., 70:30 v/v methanol:water).[5]

[e]

Detection: UV detector set at 290 nm.[5]

o

Flow Rate: Adjusted based on the column dimensions for optimal separation.

o Crystallization: The purified sesamolin can be crystallized from solvents such as ethanol or a
mixture of chloroform and petroleum ether to obtain a highly pure solid product.[5]

Signaling Pathways and Mechanism of Action

(+)-Sesamolin exerts its biological effects by modulating various intracellular signaling
pathways. Key pathways identified include the JAK2/STAT3 and MAPK (p38, ERK, JNK)
pathways.

Inhibition of the JAK2/STAT3 Signaling Pathway

The Janus kinase 2 (JAK2)/Signal Transducer and Activator of Transcription 3 (STAT3)
pathway is crucial in regulating cell proliferation, differentiation, and apoptosis. Aberrant
activation of this pathway is implicated in various cancers. (+)-Sesamolin has been shown to
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inhibit the phosphorylation of both JAK2 and STAT3, thereby downregulating this signaling
cascade and leading to anti-proliferative and pro-apoptotic effects in cancer cells.

Cell Membrane

(Cytokine Receptor)

A ctivation

Cytoplasm

Target Gene Expression
(e.g., anti-apoptotic, pro-proliferative)

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2. Inhibition of the JAK2/STAT3 signaling pathway by (+)-sesamolin.

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, encompassing the p38, Extracellular
signal-regulated kinases (ERK), and c-Jun N-terminal kinases (JNK) cascades, is involved in
cellular responses to a variety of stimuli, including stress and growth factors. (+)-Sesamolin
has been reported to modulate the phosphorylation of these kinases, leading to both pro-
apoptotic and immunomodulatory effects depending on the cellular context. For instance, in
some cancer cells, it inhibits the phosphorylation of p38 and JNK, contributing to apoptosis.[1]
In contrast, in immune cells like Natural Killer (NK) cells, it can enhance their cytotoxic activity
by promoting the phosphorylation of p38, ERK, and JNK.
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Figure 3. Modulation of the MAPK signaling pathway by (+)-sesamolin.
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Conclusion

(+)-Sesamolin is a promising natural product with a well-defined chemical structure and
stereochemistry that underpins its diverse biological activities. This guide has provided a
detailed overview of its key chemical and physical properties, spectroscopic data, and
established protocols for its isolation and purification. Furthermore, the elucidation of its
modulatory effects on critical signaling pathways such as JAK2/STAT3 and MAPK provides a
foundation for understanding its mechanism of action and for the future development of novel
therapeutics. Further research, particularly in the areas of in vivo efficacy and safety, will be
crucial in translating the therapeutic potential of (+)-sesamolin into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1680958?utm_src=pdf-body
https://www.benchchem.com/product/b1680958?utm_src=pdf-body
https://www.benchchem.com/product/b1680958?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510241/
https://www.researchgate.net/publication/354902008_An_Insight_into_Sesamolin_Physicochemical_Properties_Pharmacological_Activities_and_Future_Research_Prospects
https://www.scielo.br/j/cta/a/JxJQ9ssswML4d6nZBkW3pst/?format=pdf&lang=en
https://www.scielo.br/j/cta/a/JxJQ9ssswML4d6nZBkW3pst/
https://www.researchgate.net/publication/230063614_Application_of_semipreparative_RP-18_HPLC_for_the_purification_of_sesamin_and_sesamolin
https://www.benchchem.com/product/b1680958#sesamolin-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1680958#sesamolin-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1680958#sesamolin-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1680958#sesamolin-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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